Cas no 136191-64-5 (PYRIMINOBAC-METHYL (E))
PYRIMINOBAC-METHYL (E) structure
Product Name:PYRIMINOBAC-METHYL (E)
CAS No:136191-64-5
MF:C17H19N3O6
MW:361.349264383316
CID:147343
PubChem ID:9604652
Update Time:2025-04-19
PYRIMINOBAC-METHYL (E) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-6-[1-(methoxyimino)ethyl]-, methyl ester
- KlH－6127
- Pyriminobac-methyl
- PYRIMINOBAC-METHYL (E)
- methyl (EZ)-2-(4,6-dimethoxypyrimidin-2-yloxy)-6-(1-methoxyiminoethyl)benzoate
- methyl 2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-6-[1-(methoxyimino)ethyl]benzoate
- methyl 2-[(4,6-dimethoxypyrimidin-2-yl)oxy]-6-[(1Ξ)-N-methoxyethanimidoyl]benzoate
- DTXSID5058307
- KIH 6127
- UNII-WJ3768O35Z
- (E)-PYRIMINOBAC-METHYL
- Q27231173
- (Z)-Pyriminobac-methyl 10 microg/mL in Cyclohexane
- KIH-6127
- KUH 920
- HIECLEAN
- Pyriminobac-methyl, BSI
- PYRIMINOBAC METHYL ESTER
- AKOS015911116
- methyl 2-[(4,6-dimethoxypyrimidin-2-yl)oxy]-6-[(1E)-1-(methoxyimino)ethyl]benzoate
- C18486
- Prosper
- SCHEMBL65714
- CHEBI:81780
- Pyriminobac-methyl [ISO:BSI]
- (E)-Pyriminobac-methyl 10 microg/mL in Cyclohexane
- 147411-69-6
- KUH-920
- WJ3768O35Z
- BENZOIC ACID, 2-((4,6-DIMETHOXY-2-PYRIMIDINYL)OXY)-6-((1E)-1-(METHOXYIMINO)ETHYL)-, METHYL ESTER
- LS-14583
- USSIUIGPBLPCDF-JMIUGGIZSA-N
- methyl 2-(4,6-dimethoxypyrimidin-2-yl)oxy-6-[(E)-N-methoxy-C-methylcarbonimidoyl]benzoate
- E-Pyriminobac-methyl
- 136191-64-5
- Pyriminobac-methyl [ISO]
- Methyl (E)-2-((4,6-dimethoxypyrimidin-2-yl)oxy)-6-(1-(N-methoxyimino)ethyl)benzoate
-
- Inchi： 1S/C17H19N3O6/c1-10(20-25-5)11-7-6-8-12(15(11)16(21)24-4)26-17-18-13(22-2)9-14(19-17)23-3/h6-9H,1-5H3/b20-10+
- InChI Key： USSIUIGPBLPCDF-KEBDBYFISA-N
- SMILES： O(C1N=C(C=C(N=1)OC)OC)C1=CC=CC(/C(/C)=N/OC)=C1C(=O)OC
Computed Properties
- Exact Mass: 361.12700
- Monoisotopic Mass: 361.127385
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101
- XLogP3: 2.8
Experimental Properties
- Density: 1.25
- Melting Point: 105-106°C
- Boiling Point: 536.3 ºC at 760 mmHg
- Flash Point: 278.1ºC
- Refractive Index: 1.548
- PSA: 101.36000
- LogP: 2.44310
PYRIMINOBAC-METHYL (E) Related Literature
-
Jihong Lee,Yujeong Kwon,Dong-Chan Lee,Jeong-Hun Sohn RSC Adv. 2021 11 36821
136191-64-5 (PYRIMINOBAC-METHYL (E)) Related Products
- 147411-69-6(Pyriminobac-methyl-E/Z mixture at oxime)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
